2-Chloro-6-trifluoromethyl-pyridine-3-sulfonic acid methylamide, 95%

• IUPAC Name: 2-chloro-N-methyl-6-(trifluoromethyl)pyridine-3-sulfonamide
• InChI: InChI=1S/C7H6ClF3N2O2S/c1-12-16(14,15)4-2-3-5(7(9,10)11)13-6(4)8/h2-3,12H,1H3
• InChI Key: YTQYSQDQAZGFCJ-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=C(N=C(C=C1)C(F)(F)F)Cl
• Molecular Formula: C7H6ClF3N2O2S
• Molecular Weight: 274.65 g/mol

Description

The compound “2-Chloro-6-trifluoromethyl-pyridine-3-carboxylic acid” is a fluorinated building block. It has a molecular weight of 225.55 and its empirical formula is C7H3ClF3NO2.

Synthesis Analysis

The synthesis of trifluoromethylpyridines (TFMP) and its derivatives have been used in the agrochemical and pharmaceutical industries. For example, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF) is used as a chemical intermediate for the synthesis of several crop-protection products.

Molecular Structure Analysis

The InChI string for “2-Chloro-6-trifluoromethyl-pyridine-3-carboxylic acid” is InChI=1S/C7H3ClF3NO2/c8-5-3(6(13)14)1-2-4(12-5)7(9,10)11/h1-2H,(H,13,14). This provides a standard way to encode the compound’s structure and can be used to generate a structural diagram.

Chemical Reactions Analysis

Trifluoromethylpyridines (TFMP) and its derivatives have been used in various chemical reactions to produce active agrochemical and pharmaceutical ingredients.

Physical And Chemical Properties Analysis

The compound “2-Chloro-6-trifluoromethyl-pyridine-3-carboxylic acid” is a solid with a melting point of 117-120 °C.

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Safety and Hazards

The compound “2-Chloro-6-trifluoromethyl-pyridine-3-carboxylic acid” has been classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3. This means it is toxic if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Future Directions

The development of fluorinated organic chemicals is becoming an increasingly important research topic. It is expected that many novel applications of TFMP will be discovered in the future.